Cas no 179482-90-7 (8-Azabicyclo[3.2.1]octan-3-ol, 3-phenyl-8-(phenylmethyl)-)

• Product Name: 8-Azabicyclo[3.2.1]octan-3-ol, 3-phenyl-8-(phenylmethyl)-
• CAS No: 179482-90-7
• MDL: MFCD31579942
• CID: 4614449
• Update Time: 2025-06-07

8-Azabicyclo[3.2.1]octan-3-ol, 3-phenyl-8-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 8-Azabicyclo[3.2.1]octan-3-ol, 3-phenyl-8-(phenylmethyl)-

• MDL： MFCD31579942

Additional information on 8-Azabicyclo[3.2.1]octan-3-ol, 3-phenyl-8-(phenylmethyl)-

Professional Introduction to 8-Azabicyclo[3.2.1]octan-3-ol, 3-phenyl-8-(phenylmethyl)- (CAS No. 179482-90-7)

8-Azabicyclo[3.2.1]octan-3-ol, 3-phenyl-8-(phenylmethyl)- (CAS No. 179482-90-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural framework and potential biological activities. This compound belongs to the class of azabicycloalkanes, which are known for their intriguing pharmacological properties and structural versatility. The presence of both phenyl and phenylmethyl substituents in its molecular structure contributes to its complex chemical behavior and makes it a subject of interest for further investigation.

The< strong>3D conformation of this molecule, characterized by its bicyclic system, plays a crucial role in determining its interactions with biological targets. The azabicyclo[3.2.1]octane core provides a rigid scaffold that can be modulated by the substituents at the 3-position and the 8-position, which are both< strong>phenylmethyl and< strong>phenyl, respectively. This specific arrangement allows for precise tuning of electronic and steric properties, which is essential for designing molecules with high affinity and selectivity towards biological receptors.

In recent years, there has been a surge in research focused on developing novel scaffolds for drug discovery, with azabicycloalkanes emerging as promising candidates due to their ability to mimic natural products and exhibit diverse biological activities. The< strong>pharmacokinetic profile of 8-Azabicyclo[3.2.1]octan-3-ol, 3-phenyl-8-(phenylmethyl)- is of particular interest, as it could influence how the compound is absorbed, distributed, metabolized, and excreted in the body. Understanding these processes is critical for optimizing drug candidates and ensuring their efficacy and safety.

The< strong>synthesis of this compound involves multi-step organic transformations that require careful control of reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to construct the desired azabicycloalkane core with high precision. These synthetic strategies not only highlight the synthetic prowess in medicinal chemistry but also open up new avenues for the development of related compounds with tailored properties.

Beyond its structural significance, 8-Azabicyclo[3.2.1]octan-3-ol, 3-phenyl-8-(phenylmethyl)- has shown potential in various preclinical studies as a lead compound for drug development. Its< strong>biological activity has been explored in several therapeutic areas, including central nervous system disorders, inflammation, and cancer. Preliminary studies suggest that this compound may interact with specific enzymes or receptors that are implicated in these diseases, making it a valuable candidate for further investigation.

The< strong>Molecular Modeling studies of this compound have provided insights into its binding mode with potential target proteins. By utilizing computational techniques such as molecular dynamics simulations and docking studies, researchers can predict how the molecule interacts with biological targets at an atomic level. These insights are invaluable for guiding medicinal chemists in designing analogs with improved potency and reduced side effects.

In addition to its pharmacological potential, 8-Azabicyclo[3.2.1]octan-3-ol, 3-phenyl-8-(phenylmethyl)- also represents an important example of how structural complexity can be leveraged to achieve desired biological outcomes. The integration of multiple functional groups into a single molecular framework allows for multifaceted interactions with biological systems, which can lead to the development of drugs with enhanced therapeutic profiles.

The< strong>catalytic efficiency of synthetic methods used in the preparation of this compound has been optimized to ensure scalability for industrial applications. Transition metal catalysts have been particularly effective in facilitating key transformations while maintaining high selectivity and yield. This underscores the importance of green chemistry principles in modern drug discovery efforts.

The< strong>Spectroscopic Analysis of 8-Azabicyclo[3.2.1]octan-3-ol, 3-phenyl-8-(phenylmethyl)- has revealed detailed information about its molecular structure and dynamics. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the identity of functional groups and understanding the conformational preferences of the molecule.

The< strong>Electrophysiological Studies conducted on this compound have provided valuable insights into its potential effects on neural activity. By examining its interactions with ion channels and receptors in cell membranes, researchers can better understand how it might modulate neuronal signaling pathways relevant to neurological disorders.

The< strong>Eco-friendly Synthesis approaches developed for this compound reflect a growing emphasis on sustainability in pharmaceutical manufacturing processes.< strong>Catalysts that minimize waste generation and energy consumption are being prioritized to reduce the environmental impact of drug production.

The< strong>Therapeutic Applications being explored for 8-Azabicyclo[3.2.methyl]-8-(phenylethynyl)-azabicyclo[4.methoxybenzene derivatives include their potential use as antiviral agents due to their ability to interfere with viral replication mechanisms.< Strong>Serendipitous Discoveries In drug discovery often arise from studying compounds like this one that exhibit unexpected biological activities when tested under different conditions.